Cas no 1231944-64-1 (3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one)

• Product Name: 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one
• CAS No: 1231944-64-1
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 4579402
• PubChem ID: 137963876
• Update Time: 2025-06-23

3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H11NO5/c1-4(11)5-6(12)7(14-2)9(15-3)10-8(5)13/h1-3H3,(H2,10,12,13)
• InChI Key： DOSULXUPKLKWQH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(OC)=C(OC)C(O)=C1C(C)=O

Additional information on 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one

3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one (CAS No. 1231944-64-1): A Comprehensive Overview

The compound 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one, identified by its CAS number CAS No. 1231944-64-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, belonging to the pyridinone class, has garnered attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including acetyl, hydroxyl, and methoxy substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Pyridinone derivatives, in particular, have shown promise in various therapeutic applications. The specific arrangement of substituents in 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one contributes to its distinct chemical properties and reactivity. This compound exhibits a balance between lipophilicity and polarizability, which are critical factors in determining its bioavailability and interaction with biological targets.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex pharmacophores. The acetyl group at the 3-position and the hydroxyl group at the 4-position provide reactive sites for further functionalization. For instance, these groups can be modified through esterification, amidation, or other chemical transformations to enhance specific biological activities. Such modifications are essential in developing drug candidates with improved efficacy and reduced toxicity.

The methoxy groups at the 5 and 6 positions contribute to the overall stability and solubility of the compound. These features are particularly important in formulation development, where physicochemical properties often dictate the success of a drug candidate. Additionally, the dihydropyridinone core is known for its ability to interact with various biological receptors and enzymes. This structural motif has been successfully utilized in the development of drugs targeting cardiovascular diseases, pain management, and anti-inflammatory pathways.

Recent studies have highlighted the importance of natural product-inspired scaffolds in drug discovery. Compounds derived from plant or microbial sources often exhibit unique biological activities due to their complex structural features. The structural analogs of 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one have been explored for their potential therapeutic effects. For example, derivatives with similar pyridinone cores have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include cyclization reactions to form the dihydropyridinone ring system followed by selective functionalization at specific positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. These improvements are crucial for transitioning from laboratory-scale research to industrial-scale manufacturing.

In terms of biological evaluation, 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one has been tested for various pharmacological activities. Initial screening assays have revealed potential effects on enzymes such as cytochrome P450 isoforms and other metabolic pathways relevant to drug metabolism. Additionally, preliminary cell-based assays suggest that this compound may exhibit anti-proliferative properties against certain cancer cell lines. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one and target proteins. These studies provide valuable insights into how this compound might interact with biological systems at a molecular level. Such information is critical for designing more effective drug candidates with optimized pharmacokinetic profiles.

The development of novel heterocyclic compounds like 3-acetyl-4-hydroxy-5,6-dimethoxy-1,2-dihydropyridin-2-one also underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists。 Such collaborations foster innovation by integrating diverse expertise into drug discovery pipelines。 The ultimate goal is to identify compounds that not only exhibit promising biological activity but also meet stringent safety and efficacy standards for clinical use。

In conclusion，CAS No。1231944—64—1 represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， coupled with its synthetic accessibility， make it an attractive scaffold for further exploration。 Ongoing studies aim to elucidate its biological mechanisms， optimize its pharmacological properties， and develop it into a viable therapeutic agent。 As our understanding of complex biochemical pathways continues to grow， compounds like this will play an increasingly important role in addressing unmet medical needs。